7-Ethyl-1,3-dimethyl-8-((2-phenylethyl)amino)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-8-(2-phenylethylamino)purine-2,6-dione
• InChI: InChI=1S/C17H21N5O2/c1-4-22-13-14(20(2)17(24)21(3)15(13)23)19-16(22)18-11-10-12-8-6-5-7-9-12/h5-9H,4,10-11H2,1-3H3,(H,18,19)
• InChI Key: LVCMCKMVLGAQMP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1NCCC3=CC=CC=C3)N(C(=O)N(C2=O)C)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

7-Ethyl-1,3-dimethyl-8-((2-phenylethyl)amino)-3,7-dihydro-1H-purine-2,6-dione is a xanthine derivative characterized by substitutions at the 1,3,7, and 8 positions of the purine core. Structurally, it features:

• 1- and 3-methyl groups, common in xanthines like theophylline (1,3-dimethylxanthine), which influence adenosine receptor binding .
• A 7-ethyl group, modulating lipophilicity and metabolic stability compared to shorter alkyl chains .
• An 8-((2-phenylethyl)amino) substituent, distinguishing it from classical xanthines.

The compound has a molecular formula of C17H21N5O2, a molecular weight of 327.38 g/mol, and is available in quantities up to 18 mg for research purposes . Its synthesis likely involves alkylation and amination steps, as seen in analogous purine derivatives .

Biological Activity

7-Ethyl-1,3-dimethyl-8-((2-phenylethyl)amino)-3,7-dihydro-1H-purine-2,6-dione, also known as Fenethylline, is a compound that exhibits a range of biological activities. This article reviews its pharmacological properties, including its interactions with neurotransmitter systems and its potential therapeutic applications.

• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4075 g/mol
• CAS Registry Number: 3736-08-1
• IUPAC Name: 7-Ethyl-1,3-dimethyl-8-((2-phenylethyl)amino)-3,7-dihydro-1H-purine-2,6-dione

Fenethylline functions primarily as a stimulant and has been studied for its effects on various neurotransmitter systems. Its structure is a hybrid of xanthine and amphetamine derivatives, which allows it to interact with multiple biological targets.

Dopamine Receptor Affinity

Research indicates that Fenethylline exhibits affinity for dopamine receptors. Specifically:

• Dopamine D1 Receptors: Showed weak activity at concentrations up to 1 µM.
• Dopamine D2 Receptors: Affinity in the micromolar range with Ki values around 4.39 µM for certain derivatives .

Phosphodiesterase Inhibition

Fenethylline has been identified as a phosphodiesterase (PDE) inhibitor:

• PDE4B1 and PDE10A Inhibition: The compound demonstrated IC50 values ranging from 2.30 µM to 5 µM across various substitutions in the N7 position of the xanthine core .

Biological Activity Overview

Activity Type	Description	IC50 / Ki Values
Dopamine D2 Receptor	Moderate affinity; potential for neuropharmacological effects	Ki = 4.39 µM
PDE Inhibition	Effective against PDE4B1 and PDE10A	IC50 = 2.30 - 5 µM
Antioxidant Activity	Limited antioxidant capacity compared to quercetin	Lower than quercetin

Neurodegenerative Diseases

Recent studies have explored the potential of Fenethylline as a multitarget drug for treating neurodegenerative diseases. Its ability to modulate dopamine levels could be beneficial in conditions like Parkinson's disease .

Anti-inflammatory Effects

While not the primary focus of Fenethylline research, related compounds have shown significant anti-inflammatory properties. For example, derivatives with similar structures demonstrated inhibition of COX enzymes (IC50 values around 0.04 μmol) which could indicate possible anti-inflammatory effects of Fenethylline .

Case Studies

A study conducted on xanthine–dopamine hybrid molecules revealed that modifications in the structure of compounds like Fenethylline can enhance their neuropharmacological effects. The introduction of specific substituents led to improved receptor affinity and enzyme inhibition profiles .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The 8-position substituent is pivotal in determining the biological and physicochemical properties of xanthine derivatives. Below is a comparative analysis:

Compound Name	8-Substituent	7-Substituent	Key Features	Reference
7-Ethyl-1,3-dimethyl-8-((2-phenylethyl)amino)-3,7-dihydro-1H-purine-2,6-dione	(2-Phenylethyl)amino	Ethyl	Aromatic amine enhances hydrophobic interactions; moderate lipophilicity
8-((3,4-Dihydroxyphenethyl)amino)-1,3-dimethyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione (11c)	(3,4-Dihydroxyphenethyl)amino	Propyl	Catechol group improves solubility but may reduce metabolic stability
7-Ethyl-1,3-dimethyl-8-(methylsulfonyl)-3,7-dihydro-1H-purine-2,6-dione (34)	Methylsulfonyl	Ethyl	Electron-withdrawing sulfonyl group increases polarity and reactivity
7-Ethyl-1,3-dimethyl-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione	Morpholin-4-ylmethyl	Ethyl	Morpholine ring introduces hydrogen-bonding capacity and solubility
1,3-Dimethyl-8-(4-methylpiperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione	4-Methylpiperazinyl	-	Piperazine enhances bioavailability and CNS penetration

Physicochemical Properties

• Solubility: The morpholine derivative (CID 853503) likely exhibits higher aqueous solubility than the phenethylamino analog due to its polar heterocycle .